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Compound of Interest

Compound Name: HC BLUE 12

Cat. No.: B157651

An in-depth examination of the physicochemical properties, toxicological profile, and regulatory
assessment of the hair dye ingredient, HC Blue No. 12.

This technical guide provides a comprehensive overview of HC Blue No. 12 (CAS: 132885-85-
9), a non-oxidative hair dye, for researchers, scientists, and professionals in drug development
and cosmetic science. The following sections detail its chemical identity, summarize key
toxicological data, and outline the experimental methodologies used in its safety assessment.

Core Physicochemical Data

HC Blue No. 12 is chemically identified as 4-[N-Ethyl-N-(2-hydroxyethyl)amino]-1-(2-
hydroxyethyl)amino-2-nitrobenzene, Monohydrochloride.[1][2] It is also referred to by the name
Nitroblau.[3] The compound exists as a hydrochloride salt and a free base (CAS: 104516-93-0).
[4] For risk assessment purposes, the toxicokinetics and toxicity of both forms are considered
comparable.[4]
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Property

Value

Reference

Chemical Name

4-[N-Ethyl-N-(2-
hydroxyethyl)amino]-1-(2-
hydroxyethyl)amino-2-

nitrobenzene,

[1]2]

Monohydrochloride
132885-85-9 (Hydrochloride
CAS Number [5]
Salt)
Molecular Formula C12H20CIN304 [5]
Molecular Weight 305.76 g/mol [5]

Physical Form

Yellow-green powder

[3]

Toxicological Assessment

The safety of HC Blue No. 12 has been evaluated by the Scientific Committee on Consumer

Safety (SCCS). The key findings from various toxicological studies are summarized below.

: Toxici

Endpoint Species Route Value Result Reference
1668 mg/kg Harmful if
LD50 Rat (female) Oral [4]
bw swallowed
Low acute
_ >2000 mg/kg
LD50 Rabbit Dermal 0 dermal [4]
W
toxicity
Repeated Dose Toxicity
Study Duration Species Route NOAEL Reference
316 mg/kg
28-day Rat Oral (gavage) [4]
bw/day
90-day Rat Oral (gavage) 60 mg/kg bw/day  [4]
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Genotoxicity & Mutagenicity

Assay System Result Reference

Mouse Lymphoma

Gene Mutation Weakly positive [4]
Cells
Genotoxic
Micronucleus Test Human Lymphocytes (clastogenic and/or [4]
aneugenic)

_ _ Not considered
Overall Assessment In vitro & In vivo ) [3114]
genotoxic

| icological Endnoi

Endpoint Result Reference
Skin Irritation No irritation observed [3114]

Eye Irritation Transient irritation [3]

Skin Sensitization Moderate sensitizing agent [31[4]

Not considered to be
Carcinogenicity carcinogenic based on [4]

available data

No specific toxicity observed,;

Reproductive/Developmental NOAEL (maternal and 1]
Toxicity developmental) of 140 mg/kg
bw/day

Experimental Protocols

The toxicological data presented are based on standardized and internationally recognized
protocols, primarily following OECD guidelines. Below are descriptions of the methodologies for
key toxicological studies.

Acute Oral Toxicity
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The acute oral toxicity was determined in female rats. The study likely followed a protocol
similar to OECD Guideline 423 (Acute Oral Toxicity - Acute Toxic Class Method). The
substance was administered to animals at various dose levels, and mortality and clinical signs
of toxicity were observed over a 14-day period. The LD50 value was then calculated. Signs of
toxicity reported included reduced activity, abdominal positioning, and blue discoloration of the
extremities.[4]

Dermal Absorption

Dermal absorption was assessed using radioactively-labeled HC Blue No. 12 in a hair dye
formulation applied to the skin of Long Evans rats.[4] This in vivo method allows for the
guantification of the absorbed dose by measuring radioactivity in urine, feces, and tissues over
a period of time. The percutaneous absorption was found to be approximately 1.3% in female
rats under non-oxidative conditions.[4]

Repeated Dose Oral Toxicity (90-day)

A 90-day subchronic oral toxicity study was conducted in Wistar rats according to OECD
Guideline 408.[4] The test substance was administered daily by gavage at doses of 0, 15, 30,
and 60 mg/kg bw/day.[4] The study involved comprehensive monitoring of animal health, body
weight, food consumption, hematology, clinical chemistry, and a full histopathological
examination of organs and tissues at the end of the study to identify any treatment-related
adverse effects. The highest dose tested was determined to be the No Observed Adverse
Effect Level (NOAEL).[4]

In Vitro Gene Mutation Assay

The mutagenic potential of HC Blue No. 12 was evaluated in a mouse lymphoma assay (likely
following OECD Guideline 490). This assay assesses the ability of a substance to induce
mutations at the thymidine kinase (tk) locus in mouse lymphoma L5178Y cells. The assay was
conducted both with and without an external metabolic activation system (S9 mix) to mimic
mammalian metabolism.[4]

Application in Hair Dye Formulations

HC Blue No. 12 is used as a direct, non-reactive hair coloring agent.[3] Its mechanism of action
involves the diffusion of the small dye molecules into the hair shaft where they adhere, without

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.industrialchemicals.gov.au/sites/default/files/HC%20Blue%20No.%2012%20and%20its%20hydrochloride_Human%20health%20tier%20II%20assessment.pdf
https://www.industrialchemicals.gov.au/sites/default/files/HC%20Blue%20No.%2012%20and%20its%20hydrochloride_Human%20health%20tier%20II%20assessment.pdf
https://www.industrialchemicals.gov.au/sites/default/files/HC%20Blue%20No.%2012%20and%20its%20hydrochloride_Human%20health%20tier%20II%20assessment.pdf
https://www.industrialchemicals.gov.au/sites/default/files/HC%20Blue%20No.%2012%20and%20its%20hydrochloride_Human%20health%20tier%20II%20assessment.pdf
https://www.industrialchemicals.gov.au/sites/default/files/HC%20Blue%20No.%2012%20and%20its%20hydrochloride_Human%20health%20tier%20II%20assessment.pdf
https://www.industrialchemicals.gov.au/sites/default/files/HC%20Blue%20No.%2012%20and%20its%20hydrochloride_Human%20health%20tier%20II%20assessment.pdf
https://www.industrialchemicals.gov.au/sites/default/files/HC%20Blue%20No.%2012%20and%20its%20hydrochloride_Human%20health%20tier%20II%20assessment.pdf
https://ec.europa.eu/health/ph_risk/committees/04_sccp/docs/sccp_o_149.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

a chemical reaction, providing a semi-permanent color that lasts for several washes.[1][2]
It is used in two main types of hair dye formulations:

o Non-oxidative (Semi-permanent): Used at a maximum on-head concentration of 1.5%. The
product is typically applied for 30 minutes and can be used weekly.[3]

o Oxidative (Permanent): Used as a direct dye component at a maximum on-head
concentration of 0.75%. In these formulations, it is mixed with a developer like hydrogen
peroxide before application for 30 minutes, with applications typically repeated monthly.[3]

Safety Assessment Workflow

The following diagram illustrates the logical workflow for the safety assessment of a cosmetic
ingredient like HC Blue No. 12, based on the data requirements of regulatory bodies such as
the SCCS.
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Caption: Workflow for cosmetic ingredient safety assessment.
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Conclusion

HC Blue No. 12 is a well-characterized hair dye ingredient. Extensive toxicological testing has
been conducted to establish its safety profile for use in cosmetic products. The Scientific
Committee on Consumer Safety concluded that its use in non-oxidative and oxidative hair dye
formulations at specified maximum concentrations does not pose a risk to the consumer, apart
from its potential as a moderate skin sensitizer.[4] Professionals involved in the formulation and
development of products containing this ingredient should adhere to the established
concentration limits and be aware of its sensitizing potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b157651?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

